Cas no 1477584-61-4 (3-(4-methoxy-2-methylphenyl)propanal)

• Product Name: 3-(4-methoxy-2-methylphenyl)propanal
• CAS No: 1477584-61-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 4601593
• PubChem ID: 65315955
• Update Time: 2025-07-19

3-(4-methoxy-2-methylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-2-methylphenyl)propanal

• Inchi： 1S/C11H14O2/c1-9-8-11(13-2)6-5-10(9)4-3-7-12/h5-8H,3-4H2,1-2H3
• InChI Key： CDGVIGPBTKAHSL-UHFFFAOYSA-N
• SMILES： C1(CCC=O)=CC=C(OC)C=C1C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-methoxy-2-methylphenyl)propanal

Introduction to 3-(4-methoxy-2-methylphenyl)propanal (CAS No. 1477584-61-4)

3-(4-methoxy-2-methylphenyl)propanal, with the chemical formula C₁₁H₁₄O and CAS number 1477584-61-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This aldehyde derivative exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a methoxy group and a methyl group on the aromatic ring contributes to its diverse chemical reactivity, enabling its application in multiple synthetic pathways.

The compound's molecular structure, characterized by a benzene ring substituted with a methoxy group at the 4-position and a methyl group at the 2-position, along with an aldehyde functional group at the 3-position, provides a rich platform for further functionalization. This structural motif is particularly interesting in the context of drug discovery, where such aromatic aldehydes are frequently employed as key building blocks in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(4-methoxy-2-methylphenyl)propanal and its derivatives. The compound's ability to undergo various chemical transformations, such as oxidation, reduction, and condensation reactions, makes it a versatile precursor for synthesizing more complex molecules. These transformations are crucial in medicinal chemistry, where the goal is often to modify the electronic and steric properties of a molecule to enhance its biological activity.

One of the most compelling aspects of 3-(4-methoxy-2-methylphenyl)propanal is its role in the synthesis of heterocyclic compounds. Heterocycles are an essential class of organic molecules that form the backbone of many pharmaceuticals due to their ability to interact with biological targets in specific ways. The introduction of functional groups like aldehydes into heterocyclic frameworks can lead to compounds with enhanced binding affinity and improved pharmacokinetic profiles.

Recent studies have highlighted the importance of 3-(4-methoxy-2-methylphenyl)propanal in the development of novel antimicrobial agents. The compound's structural features allow it to mimic certain natural products that exhibit potent antimicrobial activity. By leveraging this scaffold, researchers have been able to design molecules that target bacterial enzymes and interfere with essential metabolic pathways. Such findings are particularly relevant in light of the increasing prevalence of antibiotic-resistant bacteria, which underscores the need for new therapeutic strategies.

The synthesis of 3-(4-methoxy-2-methylphenyl)propanal can be achieved through several routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the Friedel-Crafts acylation of an appropriately substituted aromatic ring followed by reduction of the resulting ketone. Alternatively, nucleophilic addition reactions to an acrylate derivative can provide a more direct route to the desired aldehyde.

In conclusion, 3-(4-methoxy-2-methylphenyl)propanal (CAS No. 1477584-61-4) is a multifaceted compound with significant applications in pharmaceutical research and organic synthesis. Its unique structural features make it an excellent candidate for further derivatization and exploration in drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in developing innovative therapeutic solutions.